Cas no 2138187-45-6 (3-(5-bromo-2-fluorophenyl)-4-(difluoromethyl)-1-methyl-1H-pyrazole)

• Product Name: 3-(5-bromo-2-fluorophenyl)-4-(difluoromethyl)-1-methyl-1H-pyrazole
• CAS No: 2138187-45-6
• MF: C₁₁H₈BrF₃N₂
• MW: 305.093832015991
• CID: 6008033
• PubChem ID: 165475951
• Update Time: 2025-06-26

3-(5-bromo-2-fluorophenyl)-4-(difluoromethyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2138187-45-6
• 3-(5-bromo-2-fluorophenyl)-4-(difluoromethyl)-1-methyl-1H-pyrazole
• EN300-841038

• Inchi： 1S/C11H8BrF3N2/c1-17-5-8(11(14)15)10(16-17)7-4-6(12)2-3-9(7)13/h2-5,11H,1H3
• InChI Key： WMOHXPQSZPPNSF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1C(C(F)F)=CN(C)N=1)F

Computed Properties

• Exact Mass: 303.98230g/mol
• Monoisotopic Mass: 303.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-(5-bromo-2-fluorophenyl)-4-(difluoromethyl)-1-methyl-1H-pyrazole

3-(5-Bromo-2-Fluorophenyl)-4-(Difluoromethyl)-1-Methyl-1H-Pyrazole: A Comprehensive Overview

The compound 3-(5-bromo-2-fluorophenyl)-4-(difluoromethyl)-1-methyl-1H-pyrazole, identified by the CAS number 2138187-45-6, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two nitrogen atoms. The structure of this compound is characterized by a pyrazole ring substituted with a 5-bromo-2-fluorophenyl group at position 3, a difluoromethyl group at position 4, and a methyl group at position 1. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and development. The presence of halogen atoms, such as bromine and fluorine, in the substituents of this compound enhances its electronic properties, making it a promising candidate for various biological applications. For instance, the bromine atom at position 5 of the phenyl ring introduces electron-withdrawing effects, which can influence the compound's interaction with biological targets. Similarly, the difluoromethyl group at position 4 contributes to the molecule's stability and lipophilicity, which are critical factors in drug design.

One of the most notable applications of this compound is in the field of oncology. Researchers have demonstrated that certain pyrazole derivatives exhibit potent anti-tumor activity by targeting specific oncogenic pathways. The brominated phenyl group in this compound has been shown to enhance its ability to inhibit key enzymes involved in cancer cell proliferation. Additionally, the methyl group at position 1 stabilizes the molecule's structure, ensuring optimal bioavailability when administered as a potential therapeutic agent.

Another area where this compound has shown promise is in the development of agrochemicals. Pyrazole derivatives are known for their fungicidal and insecticidal properties, and the unique substitution pattern of this compound further enhances its efficacy against various plant pathogens. The fluorine atom at position 2 of the phenyl ring contributes to the molecule's resistance to enzymatic degradation, making it a robust candidate for agricultural applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and alkylation reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent purity levels during its production. Furthermore, recent advancements in green chemistry have allowed for more sustainable methods to synthesize this compound, reducing its environmental footprint.

The structural integrity of this compound is further supported by its crystallographic data, which reveals a highly ordered arrangement of atoms within its lattice. This information is crucial for understanding its physical properties, such as melting point and solubility, which are essential for its formulation into pharmaceutical or agricultural products.

Looking ahead, ongoing research aims to explore the potential of this compound as a building block for more complex molecular architectures. Its versatility as a starting material makes it an invaluable asset in medicinal chemistry and materials science. By leveraging its unique combination of substituents, scientists can develop novel compounds with enhanced functionality and specificity.

In conclusion, 3-(5-bromo-2-fluorophenyl)-4-(difluoromethyl)-1-methyl-1H-pyrazole stands out as a remarkable example of how strategic substitution patterns can lead to molecules with exceptional chemical and biological properties. With its diverse applications spanning oncology, agriculture, and materials science, this compound represents a significant advancement in modern organic chemistry.